2-(Trifluoromethyl)piperidine-4-carboxylic acid hydrochloride

• IUPAC Name: 2-(trifluoromethyl)piperidine-4-carboxylic acid;hydrochloride
• InChI: InChI=1S/C7H10F3NO2.ClH/c8-7(9,10)5-3-4(6(12)13)1-2-11-5;/h4-5,11H,1-3H2,(H,12,13);1H
• InChI Key: MSUATQFDGCXRGM-UHFFFAOYSA-N
• Canonical SMILES: C1CNC(CC1C(=O)O)C(F)(F)F.Cl
• Molecular Formula: C7H11ClF3NO2
• Molecular Weight: 233.61 g/mol
• CAS No.: 2007919-93-7

Description

2-(Trifluoromethyl)piperidine-4-carboxylic acid hydrochloride is a useful research compound. Its molecular formula is C7H11ClF3NO2 and its molecular weight is 233.62. The purity is usually 95%.
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Scientific Research Applications

Crystal and Molecular Structure Analysis

• Crystal Structure : A study on 4-Piperidinecarboxylic acid hydrochloride (a compound similar to 2-(Trifluoromethyl)piperidine-4-carboxylic acid hydrochloride) highlighted its crystal and molecular structure. This compound forms orthorhombic crystals and has been characterized by single crystal X-ray diffraction, B3LYP/6-31G(d,p) calculations, and FTIR spectrum. The piperidine ring in this compound is protonated and adopts a chair conformation with the COOH group in the equatorial position (Szafran, Komasa, & Bartoszak-Adamska, 2007).

Chemical Synthesis and Modification

• Synthesis Process : Research has been conducted on the synthesis of various derivatives of piperidine-4-carboxylic acid, which could be relevant to understanding the synthesis pathways and potential modifications of this compound. For example, one study described the synthesis of (2,4-Difluorophenyl)(piperidin-4-yl)methanone Hydrochloride from piperidine-4-carboxylic acid (Zheng Rui, 2010).

Catalysis and Chemical Reactions

• Catalytic Applications : A study on the catalytic activity of Piperidine-4-carboxylic acid (PPCA) functionalized Fe3O4 nanoparticles demonstrated its potential in catalyzing the synthesis of various derivatives. This indicates a possible role for this compound in catalytic processes (Ghorbani‐Choghamarani & Azadi, 2015).

Molecular Interactions and Properties

• Complex Formation : The complex of piperidine-4-carboxylic acid with chloroacetic acid was studied to understand its molecular structure, hydrogen bonding, and spectroscopic properties. This study provides insights into how this compound might interact with other molecules (Komasa et al., 2008).

Mechanism of Action

Target of Action

Related compounds have been shown to act as antagonists for the calcitonin gene-related peptide (cgrp) receptor .

Mode of Action

Based on its structural similarity to other trifluoromethyl pyridine carboxylic acids, it may interact with its target through hydrogen bonding and van der waals forces .

Action Environment

Environmental factors can significantly influence a compound’s action, efficacy, and stability. For instance, factors such as pH, temperature, and the presence of other molecules can affect a compound’s solubility, stability, and interaction with its target .